ethyl 4-{3-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]propanoyl}piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[3-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]propanoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C22H24FN5O4/c1-2-32-22(31)27-11-9-25(10-12-27)20(29)7-8-26-13-14-28-19(21(26)30)15-18(24-28)16-3-5-17(23)6-4-16/h3-6,13-15H,2,7-12H2,1H3
• InChI Key: MDZXWDIZURRQNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CCN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)F)C2=O
• Molecular Formula: C22H24FN5O4
• Molecular Weight: 441.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a pyrazolo[1,5-a]pyrazin ring, and a fluorophenyl group. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperazine ring, the introduction of the fluorophenyl group, and the formation of the pyrazolo[1,5-a]pyrazin ring. Unfortunately, without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The fluorophenyl group would likely contribute to the compound’s lipophilicity, which could affect its biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl group could increase its lipophilicity, while the presence of the piperazine ring could affect its basicity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a drug, its mechanism of action would depend on the specific biological target it interacts with. Unfortunately, without more information, it’s difficult to speculate on the potential mechanism of action.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. This could include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and using personal protective equipment.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it’s being developed as a drug, future research could focus on optimizing its synthesis, improving its pharmacokinetic properties, and evaluating its efficacy and safety in preclinical and clinical studies.